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Compound of Interest

N-(2-bromophenyl)-3-
Compound Name:
chloropropanamide

CAS No.: 545364-03-2

Cat. No.: B2953929

Get Quote

Technical Monograph: N-(2-bromophenyl)-3-
chloropropanamide
Executive Summary

N-(2-bromophenyl)-3-chloropropanamide is a bifunctional electrophilic synthon used
primarily in the pharmaceutical development of fused heterocyclic systems. It serves as the
direct linear precursor to 8-bromo-3,4-dihydroquinolin-2(1H)-one via intramolecular Friedel-
Crafts alkylation. Due to its high reactivity and tendency to cyclize, it is frequently generated in
situ or isolated as a transient intermediate rather than a cataloged commodity chemical.

Chemical Identity & Structure

This compound is characterized by an ortho-bromoaniline moiety acylated by a 3-
chloropropanoyl chain. The presence of the terminal alkyl chloride and the electron-rich
aromatic ring creates a "spring-loaded" system ready for cyclization.
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Property Data
Chemical Name N-(2-bromophenyl)-3-chloropropanamide
Common Synonym 3-Chloro-2'-bromopropionanilide
C
Molecular Formula H
BrCINO
Molecular Weight 262.53 g/mol

Not Widely Listed (Often cited as Intermediate

CAS Number
to CAS 67805-68-9)
Referenced as precursor in specific patent
PubChem CID )
literature
SMILES CICCC(=0O)NclccceclBr
(Predicted) SKKXXDVNNYBJLK-
InChl Key

UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the chemical connectivity and the key reactive sites (the
nucleophilic nitrogen and the electrophilic terminal carbon).

2-Bromoaniline Moieth N-C Bond p.| Amide Linkage C-C Bond p.| 3-Chloropropyl Chain
(Nucleophilic Core) ) (-NH-CO-) (Electrophilic Tail)

Figure 1: Structural Segmentation of N-(2-bromophenyl)-3-chloropropanamide

Click to download full resolution via product page

Synthesis Protocol

The synthesis follows a standard nucleophilic acyl substitution pathway. To ensure high purity
and prevent premature cyclization, the reaction is conducted under kinetic control at low
temperatures.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2953929/docs?utm_src=pdf-body-img#n-2-bromophenyl-3-chloropropanamide-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2953929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials Required[1][21[3][41[5][6][7][8][O]

Substrate: 2-Bromoaniline (1.0 eq)

Reagent: 3-Chloropropanoyl chloride (1.1 eq)

Base: Triethylamine (Et

N) or Pyridine (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology

Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet, dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (50 mL).

Base Addition: Add Triethylamine (12 mmol) to the solution. Cool the mixture to 0°C using an
ice bath.

Acylation: Dropwise add 3-chloropropanoyl chloride (11 mmol) dissolved in DCM (10 mL)
over 15 minutes. Critical: Maintain temperature < 5°C to prevent bis-acylation.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3—4 hours. Monitor
via TLC (Hexane:EtOAc 3:1).

Workup:

o Quench with water (50 mL).

o Wash organic layer with 1M HCI (2 x 30 mL) to remove unreacted amine/base.

o Wash with sat. NaHCO

and Brine.[1][2]

o Dry over anhydrous Na

SO
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, filter, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from Ethanol/Hexane to yield the target amide as
white/off-white needles.

Downstream Application: Cyclization

The primary utility of N-(2-bromophenyl)-3-chloropropanamide is its conversion into 8-
bromo-3,4-dihydroquinolin-2(1H)-one. This transformation is an intramolecular Friedel-Crafts
alkylation.

Reaction Mechanism[5][11]

 Activation: A Lewis acid (AICI

) complexes with the terminal chlorine.

e Cyclization: The aromatic ring attacks the activated alkyl carbon, closing the ring.

o Aromatization: Loss of a proton restores aromaticity, yielding the lactam.
Experimental Workflow (Graphviz)

Start: 2-Bromoaniline
+ 3-Chloropropanoyl Chloride

Reagents: Et3N, DCM, 0°C

Acylation (Nu-Sub)

Intermediate:
N-(2-bromophenyl)-3-chloropropanamide Reagents: AICI3, 120°C (Melt) or CS2
(Isolated or In-Situ)

Friedel-Crafts Alkylation

Product:
8-Bromo-3,4-dihydroquinolin-2(1H)-one
(CAS: 67805-68-9)
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Figure 2: Synthetic pathway from aniline precursor to fused heterocyclic lactam.

Safety & Handling (E-E-A-T)

o Alkylating Potential: The 3-chloropropyl moiety is a potential alkylating agent. Handle with
gloves and in a fume hood to avoid DNA interaction.

e Lachrymator: 3-chloropropanoyl chloride is a potent lachrymator and corrosive.

» Storage: Store the amide intermediate at 2—8°C. It is stable but can slowly hydrolyze or
cyclize if exposed to moisture or Lewis acidic contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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